N'-[(4-bromophenyl)(phenyl)methylene]-4-methylbenzenesulfonohydrazide

• IUPAC Name: N-[(E)-[(4-bromophenyl)-phenylmethylidene]amino]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C20H17BrN2O2S/c1-15-7-13-19(14-8-15)26(24,25)23-22-20(16-5-3-2-4-6-16)17-9-11-18(21)12-10-17/h2-14,23H,1H3/b22-20+
• InChI Key: WAJXQFNNSOELIK-LSDHQDQOSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NN=C(C2=CC=CC=C2)C3=CC=C(C=C3)Br
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)N/N=C(\C2=CC=CC=C2)/C3=CC=C(C=C3)Br
• Molecular Formula: C20H17BrN2O2S
• Molecular Weight: 429.3 g/mol

Description

N'-[(4-bromophenyl)(phenyl)methylene]-4-methylbenzenesulfonohydrazide, also known as BPHM, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. BPHM is a hydrazide derivative that has been synthesized through a simple and efficient method.

Scientific Research Applications

Nonlinear Electro-Optic Applications

• Structural and Optical Investigations : N'-[(4-bromophenyl)(phenyl)methylene]-4-methylbenzenesulfonohydrazide (4BBTH) shows promise in the nonlinear electro-optic field. Structural analysis using X-ray diffraction and identification of functional groups via FT-IR analysis have been performed. The material exhibits significant third-order nonlinear optical properties, as demonstrated by single-beam Z-scan technique. Density Functional Theory (DFT) calculations suggest a large first-order molecular hyperpolarizability, indicating effective charge transfer and micro-level nonlinearity, which is crucial for electro-optic applications (Ahamed et al., 2018).

Corrosion Inhibition

• Electrochemical Evaluation for Carbon Steel : Derivatives of N'-[(4-bromophenyl)(phenyl)methylene]-4-methylbenzenesulfonohydrazide have been studied as corrosion inhibitors for carbon steel in acidic media. Electrochemical measurements indicate these derivatives as effective corrosion inhibitors, with their efficiency varying based on concentration and temperature. The adsorption of these compounds on steel surfaces primarily involves physisorption and obeys the Langmuir adsorption isotherm (Ichchou et al., 2019).

Antimicrobial Properties

• Synthesis and Evaluation in Aqueous Medium : Biologically active derivatives of N'-[(4-bromophenyl)(phenyl)methylene]-4-methylbenzenesulfonohydrazide have been synthesized and evaluated for antimycobacterial, antibacterial, and antifungal activities. These compounds were synthesized in an aqueous medium and characterized by various spectroscopic techniques (Ghiya & Joshi, 2016).

Quantum Chemical Studies and Antibacterial Activity

• Heterocyclic Derivative Analysis : A heterocyclic derivative, N'-[(1Z)-(4-bromophenyl)methylene]-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetohydrazide, was prepared and characterized using UV-Vis, FT-IR, and NMR spectra. It exhibited antibacterial activities against E. coli and Staphylococcus aureus. Theoretical studies using TD-DFT (Time-Dependent Density Functional Theory) provided insights into the molecular geometries and light harvesting efficiencies of the compound, suggesting potential applications in stability and performance enhancement of relevant materials (Kadhim & Mekky, 2021).

Nonlinear Optical Parameters

• Synthesis and Optical Property Studies : Hydrazones derived from N'-[(4-bromophenyl)(phenyl)methylene]-4-methylbenzenesulfonohydrazide have been synthesized and their third-order nonlinear optical properties explored using z-scan technique with nanosecond laser pulses. These studies suggest potential applications for these compounds in optical device applications like optical limiters and switches (Naseema et al., 2010).

Urease Inhibitory Potential

• Benzophenone Sulfonamide Hybrids : A study involving the synthesis of benzophenone sulfonamides hybrids, including derivatives of N'-[(4-bromophenyl)(phenyl)methylene]-4-methylbenzenesulfonohydrazide, showed significant in vitro inhibitory activity against the urease enzyme. These findings indicate potential applications in the development of treatments for diseases associated with urease activity (Arshia et al., 2019).